1,3-Difluoro-2-(4-nitrophenoxy)benzene

• CAS No.: 113965-61-0
• Molecular Formula: C12H7F2NO3
• Molecular Weight: 251.18 g/mol
• IUPAC Name: 1,3-difluoro-2-(4-nitrophenoxy)benzene
• InChI: InChI=1S/C12H7F2NO3/c13-10-2-1-3-11(14)12(10)18-9-6-4-8(5-7-9)15(16)17/h1-7H
• InChI Key: GNLMXGRSLSCFNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)OC2=CC=C(C=C2)[N+](=O)[O-])F

Description

1,3-Difluoro-2-(4-nitrophenoxy)benzene is a useful research compound. Its molecular formula is C12H7F2NO3 and its molecular weight is 251.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 500-mL 4-necked round-bottom flask, was placed a solution of sodium hydride (4.05 g, 168.75 mmol, 1.70 equiv) in N,N-dimethylformamide (200 mL). A solution of 1-fluoro-4-nitrobenzene (14 g, 99.22 mmol, 1.00 equiv) in N,N-dimethylformamide (50 mL) was added dropwise with stirring at 0° C. over 20 min. The resulting solution was stirred for 2 hr at room temperature. Cu2Cl2 (9.83 g, 100.31 mmol, 1.01 equiv) was added and a solution of 2,6-difluorophenol (15.5 g, 119.15 mmol, 1.20 equiv) in N,N-dimethylformamide (50 mL) was added dropwise with stirring at 25° C. over 10 min. The resulting solution was stirred for 12 h at 100° C. in an oil bath, diluted with 500 mL of water and extracted with ethyl acetate. The combined organic layers were washed with water and brine, dried over anhydrous sodium sulfate and concentrated under vacuum. The residue was placed on a silica gel column and eluted with ethyl acetate/petroleum ether (1/8) to give 20 g (80%) of 1,3-difluoro-2-(4-nitrophenoxy)benzene as brown oil.